Cas no 55043-51-1 (2H-1,4-Benzothiazin-3(4H)-one, 2-methylene-)

2H-1,4-Benzothiazin-3(4H)-one, 2-methylene- structure
55043-51-1 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 2-methylene-
CAS No:55043-51-1
MF:C9H7NOS
MW:177.222980737686
CID:352967
PubChem ID:12218614
Update Time:2025-04-19

2H-1,4-Benzothiazin-3(4H)-one, 2-methylene- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 2-methylene-
    • 2-methylidene-4H-1,4-benzothiazin-3-one
    • 2-methylene-4H-benzo[1,4]thiazin-3-one
    • DTXSID40480988
    • 55043-51-1
    • RVNBOKLCTMJVDQ-UHFFFAOYSA-N
    • SCHEMBL2423882
    • Inchi: 1S/C9H7NOS/c1-6-9(11)10-7-4-2-3-5-8(7)12-6/h2-5H,1H2,(H,10,11)
    • InChI Key: RVNBOKLCTMJVDQ-UHFFFAOYSA-N
    • SMILES: S1C(=C)C(NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 177.02491
  • Monoisotopic Mass: 177.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1
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